CytoTrace™ Red CFDA

Specification

• Molecular Weight: 652.4

Introduction

The molecular weight of CytoTrace™ Red CFDA is approximately 652.43 g/mol. It exhibits excitation and emission maxima at 562 nm and 576 nm, respectively, making it compatible with standard fluorescence microscopy and flow cytometry systems.

Spectral Properties

The fluorescence properties of CytoTrace™ Red CFDA are similar to those of Cy3 and TRITC dyes, allowing for easy detection using standard fluorescence imaging techniques. Its spectral profile is well-separated from green fluorescent protein (GFP) and fluorescein isothiocyanate (FITC), enabling multiplexing in experiments that require simultaneous detection of multiple fluorophores.

Property	Value
Molecular Weight	652.43 g/mol
Excitation Wavelength	562 nm
Emission Wavelength	576 nm
Solvent	DMSO

Mechanism of Action

Stability and Fixation

Cells labeled with CytoTrace™ Red CFDA remain viable and fluorescent for at least 24 hours under standard culture conditions. The fluorescence signal can be further stabilized by fixation with formaldehyde or glutaraldehyde, which crosslinks cellular proteins and amplifies the signal for downstream analyses.

Applications in Biological Research

Cell Viability and Proliferation Assays

CytoTrace™ Red CFDA is extensively used to assess cell viability and proliferation rates in various experimental setups. Its ability to distinguish between live and dead cells makes it a valuable tool in drug screening, toxicology studies, and cancer research. By monitoring fluorescence intensity over time, researchers can evaluate cellular responses to different treatments or environmental conditions.

Long-Term Cell Tracking

The dye's retention within labeled cells through multiple generations enables long-term tracking of cellular dynamics. This feature is particularly useful in developmental biology studies, where understanding cell lineage and migration patterns is critical.

Multiplexing with Other Fluorophores

The spectral properties of CytoTrace™ Red CFDA allow it to be used alongside other fluorophores such as GFP or FITC-labeled antibodies without spectral overlap. This capability facilitates complex experimental designs involving multiple markers.

Experimental Protocols

Preparation of Working Solution

CytoTrace™ Red CFDA is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a stock solution. The stock solution can then be diluted with appropriate buffers for experimental use.

Mass (mg)	Volume of DMSO for 1 mM Solution (µL)	Volume for 5 mM Solution (µL)	Volume for 10 mM Solution (µL)
0.1	153.273	30.655	15.327
0.5	766.366	153.273	76.637
1	1,533	306	153

Staining Protocol

Cells are incubated with a working solution of CytoTrace™ Red CFDA at room temperature or at $37^\circ\text{C}$ for approximately 15–30 minutes. Excess dye is then removed by washing with phosphate-buffered saline (PBS) before analysis.